Cas no 1804063-50-0 (Methyl 3-(bromomethyl)-5-(2-cyanoethyl)benzoate)

• Product Name: Methyl 3-(bromomethyl)-5-(2-cyanoethyl)benzoate
• CAS No: 1804063-50-0
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 4950794
• Update Time: 2025-10-31

Methyl 3-(bromomethyl)-5-(2-cyanoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-5-(2-cyanoethyl)benzoate

• Inchi： 1S/C12H12BrNO2/c1-16-12(15)11-6-9(3-2-4-14)5-10(7-11)8-13/h5-7H,2-3,8H2,1H3
• InChI Key： GGDPMTDNZZGOTN-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(=O)OC)=CC(=C1)CCC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 284
• XLogP3: 2.3
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-(bromomethyl)-5-(2-cyanoethyl)benzoate

Exploring the Properties and Applications of Methyl 3-(bromomethyl)-5-(2-cyanoethyl)benzoate (CAS No. 1804063-50-0)

Methyl 3-(bromomethyl)-5-(2-cyanoethyl)benzoate (CAS No. 1804063-50-0) is a versatile organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its bromomethyl and cyanoethyl functional groups, serves as a critical intermediate in the synthesis of complex molecules. Its unique structural features make it invaluable for constructing pharmacophores and fine-tuning bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

The compound's CAS No. 1804063-50-0 is frequently searched in academic and industrial databases, reflecting its growing relevance. One of the most common queries revolves around its synthetic applications and reactivity patterns. For instance, the bromomethyl group offers a reactive site for nucleophilic substitution, enabling the introduction of diverse substituents. Meanwhile, the cyanoethyl moiety can participate in cyclization reactions, making it a valuable building block for heterocyclic chemistry. These properties align with current trends in green chemistry, where researchers seek efficient, atom-economical synthetic routes.

Another hot topic tied to Methyl 3-(bromomethyl)-5-(2-cyanoethyl)benzoate is its role in catalysis and material science. Recent studies highlight its utility in designing ligands for transition-metal catalysts, which are pivotal in cross-coupling reactions. Additionally, its aromatic core and functional groups make it a candidate for developing advanced polymers with tailored properties. This dual applicability in life sciences and materials engineering underscores its interdisciplinary importance.

From an SEO perspective, users often search for "synthesis of Methyl 3-(bromomethyl)-5-(2-cyanoethyl)benzoate" or "CAS 1804063-50-0 suppliers," indicating strong commercial and academic demand. The compound's stability under various conditions and compatibility with common reagents further enhance its appeal. As the pharmaceutical industry shifts toward precision medicine, intermediates like this are crucial for creating targeted therapies with fewer side effects.

In summary, Methyl 3-(bromomethyl)-5-(2-cyanoethyl)benzoate (CAS No. 1804063-50-0) exemplifies innovation in organic synthesis. Its adaptability to multiple research domains—from drug development to smart materials—positions it as a compound of enduring significance. Future studies will likely explore its unexplored potentials, such as in bioconjugation or nanotechnology, further expanding its scientific footprint.